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Compound Name: TS 155-2
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Disclaimer: This document provides essential safety and logistical information for handling TS
155-2 based on general best practices for potent, biologically active compounds in a laboratory
setting. A comprehensive, substance-specific Safety Data Sheet (SDS) for TS 155-2 was not
publicly available at the time of writing. Researchers, scientists, and drug development
professionals must consult the manufacturer-provided SDS and their institution's safety
protocols before handling this substance.

TS 155-2, also known as JBIR-100, is a macrocyclic lactone derived from Streptomyces
species.[1][2] It is recognized as an inhibitor of thrombin-stimulated calcium entry into cells and
is investigated for its potential antihypertensive, anti-platelet, anti-ischemic, and anti-
inflammatory properties.[1][2][3] Due to its biological activity and the limited availability of
comprehensive toxicity data, TS 155-2 should be handled with care as a potentially hazardous
compound. This guide provides a framework for its safe use and disposal.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the final and critical barrier in preventing exposure to
hazardous substances, following the hierarchy of controls which prioritizes elimination,
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substitution, engineering controls (e.g., fume hoods), and administrative controls. For handling
TS 155-2, a risk assessment should be conducted to determine the appropriate level of PPE.

Summary of Recommended Personal Protective Equipment
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PPE Category

Specification

Rationale

Hand Protection

Double-gloving with
disposable, chemical-resistant
nitrile gloves is recommended.
The outer glove should be
changed immediately upon
contamination. For tasks with a
higher risk of splashes or when
handling larger quantities,
consider using a more robust
glove material with known
resistance to the solvent being

used.

Protects against skin contact
and absorption. Double-
gloving provides an additional
layer of protection in case the

outer glove is breached.

Eye and Face Protection

Chemical splash goggles that
meet ANSI Z87.1 standards
are mandatory. A face shield
should be worn over the
goggles when there is a
significant risk of splashes,
such as during the preparation
of stock solutions or when

handling larger volumes.

Protects the eyes and face
from splashes of the
compound or solvents. Safety
glasses with side shields do
not provide adequate
protection against chemical

splashes.

Body Protection

A disposable, back-fastening
gown made of a low-
permeability fabric should be
worn. Long sleeves with tight-
fitting cuffs are essential. For
procedures with a high risk of
contamination, consider a
disposable coverall. A standard
lab coat is the minimum
requirement for low-risk

activities.

Prevents contamination of
personal clothing and skin.
Disposable gowns are
preferred to avoid cross-
contamination and the need for

specialized laundering.

Respiratory Protection

Respiratory protection is

generally not required when

Protects against the inhalation

of aerosols or fine powders.
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handling small quantities in a The need for respiratory
properly functioning chemical protection should be
fume hood. If there is a risk of determined by a formal risk
aerosol generation outside ofa  assessment.
containment device, or if the

substance is handled as a

powder, a NIOSH-approved

respirator (e.g., an N95 or

higher) may be necessary. A

full respiratory protection

program, including fit testing

and training, is required for

respirator use.

Fully enclosed, chemical- )

] ) ] Protects the feet from spills
resistant footwear is required )
) ] and dropped objects. Open-

) in the laboratory at all times. )
Foot Protection ] toed shoes are strictly
Disposable shoe covers may o
T prohibited in a laboratory

be used for added protection in )

) i setting.
designated handling areas.

Experimental Protocols: Handling and Disposal

Receiving and Storage: Upon receipt, inspect the package for any signs of damage or leakage.
Personnel involved in unpacking should wear appropriate PPE, including gloves and a lab coat.
The primary container should be wiped down before being moved to its designated storage
location. TS 155-2 should be stored at -20°C, as recommended by suppliers.

Preparation of Stock Solutions: All handling of solid TS 155-2 and preparation of stock
solutions should be conducted in a certified chemical fume hood to minimize the risk of
inhalation. A designated and clearly labeled area for handling potent compounds should be
used. Before starting, ensure that a chemical spill kit and waste containers are readily
accessible.

Step-by-Step Procedure for Preparing a Stock Solution:
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Gather all necessary materials: This includes the vial of TS 155-2, the appropriate solvent
(e.g., DMSO, ethanol, methanol), volumetric flasks, pipettes, and waste containers.

Don the required PPE: At a minimum, this includes a lab coat, chemical splash goggles, and
double nitrile gloves.

Perform all manipulations within a chemical fume hood: This provides primary containment.
Carefully open the vial containing the solid compound: Avoid generating dust.

Add the solvent to the vial to dissolve the compound: Cap the vial and mix gently.

Transfer the solution to a volumetric flask for final dilution if necessary.

Clearly label the stock solution container: Include the compound name, concentration,
solvent, date of preparation, and your initials.

Wipe down all surfaces and equipment that may have come into contact with the compound
using an appropriate deactivating solution or soap and water.

Dispose of all contaminated disposables in a designated hazardous waste container.

Administration in In Vitro and In Vivo Experiments: When administering TS 155-2 in
experimental systems, appropriate PPE must be worn. Use Luer-lock syringes and needleless
systems whenever possible to minimize the risk of sharps injuries and aerosol generation. All
animal handling and dosing should be performed in accordance with approved institutional
animal care and use committee (IACUC) protocols and may require additional containment,
such as a biological safety cabinet.

Decontamination and Disposal Plan: All materials that come into contact with TS 155-2,
including pipette tips, tubes, gloves, and gowns, should be considered hazardous waste.

» Solid Waste: Collect all contaminated solid waste in a clearly labeled, sealed hazardous
waste container.

e Liquid Waste: Collect all contaminated liquid waste in a sealed, chemical-resistant container.
Do not dispose of solutions containing TS 155-2 down the drain.
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o Decontamination: Decontaminate all work surfaces and equipment after use. A solution of
detergent and water is generally effective for initial cleaning, followed by a rinse with 70%
ethanol. For spills, follow your institution's specific spill cleanup procedures.

e Waste Disposal: All hazardous waste must be disposed of through your institution's
environmental health and safety office in accordance with local, state, and federal

regulations.

Visualized Workflow and Logical Relationships

The following diagrams illustrate the key workflows for safely handling TS 155-2.
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Caption: Workflow for handling TS 155-2 from preparation to disposal.
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Caption: Decision tree for selecting appropriate PPE for TS 155-2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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